Cas no 2137585-77-2 (1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2137585-77-2
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5949067
• PubChem ID: 165481363
• Update Time: 2025-06-13

1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• EN300-1115966
• 2137585-77-2

• Inchi： 1S/C9H15N3O2S/c1-15(13,14)8-4-11-12(5-8)6-9(10)7-2-3-7/h4-5,7,9H,2-3,6,10H2,1H3
• InChI Key： YANXZSVLCOZPNH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C1CC1)N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine

Comprehensive Overview of 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2137585-77-2)

The compound 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2137585-77-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a cyclopropyl ring with a methanesulfonyl-substituted pyrazole moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine has surged due to advancements in high-throughput screening and computational drug design. This compound's sulfonamide group enhances its binding affinity to biological targets, while the pyrazole ring contributes to its metabolic stability—a critical factor addressed in modern ADME (Absorption, Distribution, Metabolism, Excretion) studies. These properties make it highly relevant to ongoing discussions about drug-likeness and lead optimization in medicinal chemistry forums.

The synthesis of CAS 2137585-77-2 typically involves multi-step organic reactions, including N-alkylation of the pyrazole core and subsequent introduction of the cyclopropylamine segment. Such synthetic routes are frequently optimized using green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable practices. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, a topic widely searched by synthetic chemists troubleshooting purity issues.

From a therapeutic perspective, derivatives of 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine are being explored for their role in modulating inflammatory responses and cell proliferation pathways. This aligns with trending searches on "small molecules for immuno-oncology" and "kinase inhibitors in autoimmune diseases." The compound's methanesulfonyl group is particularly noteworthy, as sulfonyl-containing drugs often exhibit improved pharmacokinetic profiles—a hot topic in drug formulation webinars.

In computational biology, CAS 2137585-77-2 serves as a valuable scaffold for molecular docking simulations. Researchers frequently query databases about its 3D conformational stability and hydrogen-bonding patterns, which are crucial for virtual screening campaigns. The compound's logP and polar surface area values also make it a frequent subject in discussions about blood-brain barrier permeability—a key concern in CNS drug development.

Quality control protocols for 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine emphasize HPLC purity analysis and residual solvent testing, addressing common manufacturer FAQs. Storage conditions typically recommend desiccated environments below -20°C to preserve its stability, a detail often searched by laboratory technicians. The compound's MSDS data sheets highlight standard safety measures comparable to other research chemicals, without requiring specialized handling.

Emerging publications suggest that structural analogs of this compound may influence epigenetic regulation, tying into popular searches about "small molecule epigenetic modulators." Its pyrazolyl component shares similarities with FDA-approved drugs, sparking discussions about scaffold hopping strategies in patent literature. These aspects position CAS 2137585-77-2 as a versatile building block in both academic and industrial settings.

For procurement specialists, the availability of 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine from certified suppliers with GMP-compliant synthesis capabilities remains a frequently searched topic. Batch-to-batch consistency and chiral purity documentation are critical purchase considerations, reflecting the compound's use in asymmetric synthesis studies. Its pricing trends are often benchmarked against similar heterocyclic amines in specialty chemical markets.

Future research directions for this compound may explore its prodrug potential or combination therapies with biologics—subjects gaining traction in pharmaceutical conferences. Environmental fate studies of its methanesulfonyl group could also address growing concerns about API degradation in ecological systems, another area with rising search volumes among environmental chemists.